Cas no 62056-10-4 (2-Propen-1-one, 3-phenyl-1-[4-(trifluoromethyl)phenyl]-)

• Product Name: 2-Propen-1-one, 3-phenyl-1-[4-(trifluoromethyl)phenyl]-
• CAS No: 62056-10-4
• MF: C₁₆H₁₁F₃O
• MW: 276.253154993057
• CID: 459543
• PubChem ID: 54018686
• Update Time: 2025-04-19

2-Propen-1-one, 3-phenyl-1-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-phenyl-1-[4-(trifluoromethyl)phenyl]-
• 3-phenyl-1-[4-(trifluoromethyl)phenyl]prop-2-en-1-one
• DTXSID10708429
• PD150340
• 3-phenyl-1-(4-(trifluoromethyl)phenyl)prop-2-en-1-one
• KXJRYNOBBVODML-UHFFFAOYSA-N
• AKOS017230457
• 62056-10-4

• Inchi： 1S/C16H11F3O/c17-16(18,19)14-9-7-13(8-10-14)15(20)11-6-12-4-2-1-3-5-12/h1-11H
• InChI Key： KXJRYNOBBVODML-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(C=CC2C=CC=CC=2)=O)=CC=1)(F)F

Computed Properties

• Exact Mass: 276.07623
• Monoisotopic Mass: 276.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07